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Compound of Interest

Compound Name: AM-156

Cat. No.: B605366 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and

Logistical Information for the Disposal of AM-156

This document provides comprehensive guidance on the proper disposal procedures for AM-
156, chemically identified as 2-Amino-2-methyl-1-propanol. Adherence to these protocols is

critical to ensure personnel safety and environmental compliance in laboratory and drug

development settings.

I. Safety and Hazard Information
AM-156 is a colorless, viscous liquid that functions as a pH adjuster and is used as an

intermediate in pharmaceutical synthesis.[1] It is classified as a skin and eye irritant and is

harmful to aquatic life with long-lasting effects.[2][3][4]

Summary of Hazard Data:
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Hazard Classification Description Precautionary Statement

Skin Corrosion/Irritation Causes skin irritation.[2][3][4]

P264: Wash skin thoroughly

after handling.[1][2] P280:

Wear protective gloves.[1][2]

Serious Eye Damage/Irritation
Causes serious eye damage.

[2][3][4]

P280: Wear eye

protection/face protection.[3][4]

P305+P351+P338+P310: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. Immediately

call a POISON

CENTER/doctor.[2][3][4]

Aquatic Hazard (Chronic)
Harmful to aquatic life with

long lasting effects.[2][3][4]

P273: Avoid release to the

environment.[1][2][3][4]

Ecotoxicity Data:

Test Species Result Exposure Time

LC50
Lepomis macrochirus

(Bluegill sunfish)
190 mg/L 96 hours

II. Detailed Disposal Protocol
The primary recommended method for the disposal of AM-156 is through a licensed waste

disposal company. For small quantities, the following protocol, which involves neutralization

and subsequent disposal, can be considered if permitted by local regulations.

Experimental Protocol for Neutralization of Small Spills or Residues:

Objective: To neutralize the basic properties of 2-Amino-2-methyl-1-propanol before disposal.

Materials:
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AM-156 waste

Dilute hydrochloric acid (HCl) or sulfuric acid (H₂SO₄) (e.g., 1M solution)

pH indicator strips or a calibrated pH meter

Appropriate personal protective equipment (PPE): chemical-resistant gloves, safety goggles,

lab coat

Stir bar and stir plate

Beaker or flask of appropriate size

Fume hood

Procedure:

Preparation:

Ensure all work is conducted within a certified chemical fume hood.

Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab

coat.

Place the beaker or flask containing the AM-156 waste on a stir plate and add a stir bar.

Neutralization:

While stirring, slowly and carefully add the dilute acid to the AM-156 waste. The reaction is

exothermic and may generate heat.

Monitor the pH of the solution regularly using pH indicator strips or a pH meter.

Continue adding acid dropwise until the pH of the solution is neutral (pH 6.5-7.5).

Disposal:

Once neutralized, the resulting solution must be disposed of in accordance with local,

state, and federal regulations.
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Consult your institution's Environmental Health and Safety (EHS) office for specific

guidance on the disposal of the neutralized solution. In many cases, it may be permissible

to dispose of it down the drain with copious amounts of water, but this must be confirmed.

For larger quantities or unneutralized waste, arrange for pickup by a licensed chemical

waste disposal company.[3][4]

Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent (e.g., water).

The rinsate should be collected and treated as hazardous waste.

Puncture and crush the triple-rinsed containers to prevent reuse before disposing of them in

an approved solid waste landfill.

III. Disposal Workflow and Signaling Pathway
Diagrams
The following diagrams illustrate the decision-making process and workflow for the proper

disposal of AM-156.

Start: AM-156 Waste Generated Assess Quantity of Waste

Small Quantity
(e.g., lab residue)< 1 Liter

Large Quantity
(e.g., bulk container)

> 1 Liter

Neutralize with Dilute Acid
(See Protocol)

Arrange for Licensed
Waste Disposal Company

Check pH
(6.5 - 7.5)No

Consult Local Regulations for
Aqueous Waste Disposal

Yes Dispose Down Drain with
Copious Water (if permitted)

End: Waste Disposed
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Caption: AM-156 Disposal Decision Workflow.
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AM-156 Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
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Absorbent Material

Collect Absorbed Material
into a Labeled Container

Decontaminate Spill Area

Dispose of as Hazardous Waste
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Caption: AM-156 Spill Response Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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